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Compound of Interest

Compound Name: Diallyl hexahydrophthalate

Cat. No.: B075857 Get Quote

An In-depth Technical Guide to Diallyl Hexahydrophthalate

This technical guide provides a comprehensive overview of diallyl hexahydrophthalate,

including its chemical identity, physicochemical properties, a detailed experimental protocol for

its synthesis, and a visual representation of the synthesis workflow. This document is intended

for researchers, scientists, and professionals in drug development and chemical synthesis.

Chemical Identity and Structure
The International Union of Pure and Applied Chemistry (IUPAC) name for diallyl
hexahydrophthalate is bis(prop-2-enyl) cyclohexane-1,2-dicarboxylate.[1][2] It is also

commonly known by other names such as 1,2-Cyclohexanedicarboxylic acid, di-2-propenyl

ester and Diallyl hexahydrophthalate.[3][4][5]

The chemical structure is characterized by a cyclohexane ring with two adjacent carboxylate

groups, each esterified with an allyl group.

Molecular Formula: C₁₄H₂₀O₄[3][5][6]

Molecular Weight: 252.31 g/mol [2][7]

Canonical SMILES: C=CCOC(=O)C1CCCCC1C(=O)OCC=C[1]

InChI Key: HEBKPAWCVUSXMB-UHFFFAOYSA-N[1]

CAS Number: 13846-31-6[1][3][5][6]
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Physicochemical Properties
A summary of the key physicochemical properties of diallyl hexahydrophthalate is presented

in the table below for easy reference and comparison.

Property Value Reference

Molecular Weight 252.31 g/mol [2][7]

Density 1.06 g/cm³ at 20°C [3][5][8]

Boiling Point 330.6°C at 760 mmHg [3][5]

Flash Point 156.9°C [3][5]

Vapor Pressure 0.000165 mmHg at 25°C [3][5]

Refractive Index 1.479 [3][5]

Water Solubility 110 mg/L at 20°C [4][8]

LogP 3.54 [4]

Experimental Protocol: Synthesis of Diallyl
Hexahydrophthalate
The following is a detailed experimental protocol for the synthesis of diallyl
hexahydrophthalate via the esterification of hexahydrophthalic anhydride with allyl alcohol.

This protocol is adapted from general esterification procedures for similar compounds.

Materials:

Hexahydrophthalic anhydride

Allyl alcohol

Acid catalyst (e.g., p-toluenesulfonic acid or sulfuric acid)

Toluene (as a solvent and for azeotropic removal of water)
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5% Sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Dean-Stark apparatus

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark

apparatus connected to a reflux condenser, add hexahydrophthalic anhydride (1 molar

equivalent), allyl alcohol (2.5 molar equivalents), and a catalytic amount of p-toluenesulfonic

acid (0.02 molar equivalents). Add toluene to the flask.

Esterification: Heat the reaction mixture to reflux with vigorous stirring. The water formed

during the reaction will be removed azeotropically with toluene and collected in the Dean-

Stark trap. Monitor the progress of the reaction by observing the amount of water collected.

The reaction is typically complete when the theoretical amount of water has been collected.

Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.

Transfer the reaction mixture to a separatory funnel.

Washing: Wash the organic layer sequentially with:

5% sodium bicarbonate solution to neutralize the acid catalyst.
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Water.

Saturated sodium chloride solution (brine) to aid in phase separation.

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium

sulfate.

Solvent Removal: Filter the drying agent and remove the toluene and excess allyl alcohol

from the filtrate using a rotary evaporator.

Purification: The crude diallyl hexahydrophthalate can be further purified by vacuum

distillation to obtain the final product.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of diallyl hexahydrophthalate.

Synthesis workflow for diallyl hexahydrophthalate.

Biological Context and Applications in Drug
Development
Phthalic acid esters (PAEs) are a broad class of compounds with diverse biological activities.[8]

Some naturally occurring PAEs have been reported to exhibit allelopathic, antimicrobial, and

insecticidal properties.[8] However, it is important to note that many synthetic PAEs are

considered potential endocrine disruptors and may have adverse effects on aquatic organisms.

[8]

Currently, there is limited specific information available in the public domain regarding the

detailed biological signaling pathways or direct applications of diallyl hexahydrophthalate in

drug development. Its relevance to the field would likely be as a plasticizer in medical devices

or as a component in drug delivery systems, where its physical properties are of primary

importance. Further research is needed to elucidate any specific pharmacological activity of

diallyl hexahydrophthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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